Cas no 89630-82-0 (2,5-Furandimethanol, monoacetate)

2,5-Furandimethanol, monoacetate structure
89630-82-0 structure
Product Name:2,5-Furandimethanol, monoacetate
CAS No:89630-82-0
MF:C8H12O5
MW:188.177883148193
CID:594092
PubChem ID:71325279
Update Time:2025-04-19

2,5-Furandimethanol, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 2,5-Furandimethanol, monoacetate
    • acetic acid,[5-(hydroxymethyl)furan-2-yl]methanol
    • Acetic acid--(furan-2,5-diyl)dimethanol (1/1)
    • 89630-82-0
    • DTXSID70754644
    • Inchi: 1S/C6H8O3.C2H4O2/c7-3-5-1-2-6(4-8)9-5;1-2(3)4/h1-2,7-8H,3-4H2;1H3,(H,3,4)
    • InChI Key: FCDOOOHMAUSHBP-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC=C1CO.OC(C)=O

Computed Properties

  • Exact Mass: 188.06847348g/mol
  • Monoisotopic Mass: 188.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.9Ų
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